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Introduction

2-Phenoxypropanol, also known as propylene glycol phenyl ether, is a versatile organic
solvent and chemical intermediate with the chemical formula CoH120:. It is a colorless liquid
with a faint floral odor and is utilized across various industries, including pharmaceuticals,
cosmetics, coatings, and cleaning agents.[1][2] Its utility is often dictated by its solvency
characteristics. This technical guide provides an in-depth overview of the solubility of 2-
phenoxypropanol in a range of organic solvents, offering a valuable resource for formulation
scientists, chemists, and researchers.

While 2-phenoxypropanol is widely cited as being soluble in or miscible with most organic
solvents, specific quantitative data is not extensively available in publicly accessible literature.
[3][4] This guide compiles the available qualitative and quantitative solubility information and
presents a generalized experimental protocol for its determination.

Core Data: Solubility of 2-Phenoxypropanol

The following table summarizes the known solubility data for 2-phenoxypropanol. It is
important to note that there are some discrepancies in the reported values for water solubility,
which may be attributed to different experimental conditions or the presence of isomers (1-
phenoxy-2-propanol and 2-phenoxy-1-propanol).[3]
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Chemical Temperature o ]
Solvent Solubility Observations
Class (°C)
Water Protic Solvent 20 11 g/L -
Water Protic Solvent 20 15.1 g/L[5][6] -
Water Protic Solvent 20 198 g/L[7] -
Water Protic Solvent Not Specified 10,000 mg/L[3] -
The hydroxyl
group of 2-
phenoxypropanol
Alcohols (e.g., o can form
) - Soluble/Miscible[
Ethanol, Protic Solvent Not Specified el hydrogen bonds
Methanol) with alcohol
solvents,
promoting
miscibility.
As a glycol ether,
it shares
structural
Ethers (e.g., . o o
) Ethereal Solvent Not Specified Soluble/Miscible similarities with
Diethyl Ether)
ether solvents,
leading to good
miscibility.
The polar nature
of ketones allows
for favorable
) interactions with
Ketones (e.g., Polar Aprotic N o
Not Specified Soluble/Miscible the ether and
Acetone) Solvent o
hydroxyl moieties
of 2-
phenoxypropanol
Esters (e.g., Polar Aprotic Not Specified Soluble/Miscible Generally good
Ethyl Acetate) Solvent solubility is
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expected due to
the polarity of the

ester group.

The phenyl

group in 2-
Aromatic phenoxypropanol
Hydrocarbons Nonpolar Solvent  Not Specified Soluble/Miscible contributes to its
(e.g., Toluene) miscibility with

aromatic

solvents.

The presence of
the non-polar
phenyl and

Oils Nonpolar Solvent  Not Specified Soluble[9] propyl groups
contributes to its
solubility in oils.

[°]

Experimental Protocol: Determination of Solubility

The following is a generalized experimental protocol for determining the solubility of 2-
phenoxypropanol in an organic solvent, based on the widely used shake-flask method.

Objective: To determine the equilibrium solubility of 2-phenoxypropanol in a selected organic
solvent at a specified temperature.

Materials:

2-Phenoxypropanol (high purity)

Selected organic solvent (analytical grade)

Temperature-controlled shaker or water bath

Sealed vials (e.g., screw-cap glass vials with PTFE septa)
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Analytical balance
Volumetric flasks and pipettes
Centrifuge

Gas chromatograph with a flame ionization detector (GC-FID) or a suitable
spectrophotometer.

Procedure:
Preparation of Saturated Solutions:

o Add an excess amount of 2-phenoxypropanol to a known volume or mass of the
selected organic solvent in a sealed vial. The presence of undissolved solute is essential
to ensure saturation.

o Prepare several such vials for replicate measurements.
Equilibration:

o Place the sealed vials in a temperature-controlled shaker or water bath set to the desired
experimental temperature (e.g., 25 °C).

o Agitate the mixtures for a predetermined period (typically 24-72 hours) to ensure that
equilibrium is reached. The required time should be established through preliminary
experiments.

Phase Separation:

o After equilibration, allow the vials to stand undisturbed at the experimental temperature for
a sufficient time to allow the undissolved solid to settle.

o To ensure complete separation of the solid and liquid phases, centrifuge the vials at a
controlled temperature.

Sample Analysis:
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[e]

Carefully withdraw an aliquot of the clear supernatant (the saturated solution).

o

Accurately weigh or measure the volume of the aliquot.

[¢]

Dilute the aliquot with a known volume of the solvent to a concentration suitable for the
analytical method.

[¢]

Analyze the concentration of 2-phenoxypropanol in the diluted solution using a calibrated
analytical instrument such as a GC-FID or a spectrophotometer.

» Calculation of Solubility:

o From the measured concentration and the dilution factor, calculate the concentration of 2-
phenoxypropanol in the saturated solution.

o Express the solubility in appropriate units, such as g/100g of solvent, mol/L, or mole
fraction.

Visualizations

The following diagrams illustrate a typical experimental workflow for solubility determination
and a logical workflow for the synthesis of 2-phenoxypropanol.
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Diagram 1: Experimental Workflow for Solubility Determination

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of 2-phenoxypropanol.
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Diagram 2: Logical Workflow for Synthesis of 2-Phenoxypropanol

Click to download full resolution via product page

Caption: Logical workflow for the synthesis of 2-phenoxypropanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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